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Compound of Interest |

4-Amino-3-fluoro-2-methyl-2-
Compound Name:
butanol

Cat. No.: B15048290

Get Quote

\ J

Target Molecule: (R)-4-Amino-3-fluoro-2-methyl-2-butanol CAS: 1544241-64-6
Classification: Chiral Fluorinated Intermediate

Executive Summary & Strategic Rationale

The incorporation of fluorine into aliphatic amines is a critical strategy in drug design.[1] The
fluorine atom, acting as a bioisostere for hydrogen or a hydroxyl group, significantly alters the
physicochemical properties of the molecule—specifically lipophilicity (LogP), basicity (pKa), and
metabolic stability against oxidative degradation (e.g., by Cytochrome P450).

(R)-4-Amino-3-fluoro-2-methyl-2-butanol represents a "privileged scaffold" where the vicinal
fluoro-amine motif is adjacent to a tertiary alcohol. The synthetic challenge lies in introducing
the fluorine atom stereoselectively without inducing rearrangement (e.g., aziridine formation) or
elimination.

Synthetic Strategy: The most robust route for this class of compounds involves the
Deoxyfluorination of a protected amino-diol precursor. This approach utilizes reagents such as
Diethylaminosulfur trifluoride (DAST) or Bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-
Fluor®) to convert a secondary alcohol to a fluoride with inversion of configuration.
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Retrosynthetic Analysis

o Target: (R)-4-Amino-3-fluoro-2-methyl-2-butanol[2][3][4][5]
e Precursor: (S)-4-Amino-2-methylbutane-2,3-diol (Protected form)
o Key Transformation: Nucleophilic fluorination with inversion (S

R) at the C3 position.

Safety & Hazard Protocols (Critical)

WARNING: This protocol involves the use of fluorinating agents which can release Hydrogen

Fluoride (HF) and are thermally unstable.

Hazard Class Agent Critical Control Measure

Explosion Hazard: Do not heat
above 50°C in closed systems.

Fluorinating Agents DAST / Deoxo-Fluor Reacts violently with water.
Use strictly anhydrous

conditions.

Bone Seeker: HF causes deep
tissue burns and systemic

toxicity. Keep Calcium

Corrosive Gas HF (Byproduct) ) ]
Gluconate gel immediately
available. Work in a functional
fume hood.

) Neurotoxin: Use chemically

Solvents Dichloromethane (DCM)

resistant gloves (PVA or Viton).

Detailed Synthesis Protocol
Phase 1: Precursor Preparation (Protection)

Objective: Isolate the amine functionality to prevent side reactions during fluorination.

Reagents:
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Starting Material: (S)-4-Amino-2-methylbutane-2,3-diol (or equivalent chiral amino-diol).

Protecting Group: Di-tert-butyl dicarbonate (

)

Solvent: Dichloromethane (DCM).

Base: Triethylamine (

Procedure:

Dissolution: Dissolve 10.0 mmol of the amino-diol in 50 mL of dry DCM under an inert
atmosphere (

).

Addition: Add 1.2 equivalents of

, followed by the dropwise addition of 1.1 equivalents of
dissolved in DCM at 0°C.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor
by TLC (ninhydrin stain) until the free amine is consumed.

Workup: Wash the organic layer with 1M citric acid (to remove excess amine), followed by
saturated

and brine.

Drying: Dry over anhydrous

and concentrate in vacuo to yield the N-Boc-amino diol.

Phase 2: Stereoselective Deoxyfluorination

Objective: Convert the secondary alcohol to a fluoride with inversion of configuration.
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Reagents:

e Substrate: N-Boc-amino diol (from Phase 1).

o Fluorinating Agent: Deoxo-Fluor® (preferred over DAST for thermal stability).
e Solvent: Anhydrous DCM or THF.

Procedure:

e Setup: In a flame-dried round-bottom flask, dissolve the N-Boc-amino diol (1.0 equiv) in
anhydrous DCM under Argon. Cool the solution to -78°C.

e Fluorination: Slowly add Deoxo-Fluor® (1.2 equiv) dropwise via syringe. Note: Exothermic
reaction.

o Equilibration: Stir at -78°C for 1 hour, then allow the reaction to slowly warm to 0°C (do not
exceed RT to prevent elimination byproducts).

e Quenching (Critical Safety Step): Quench the reaction by slowly adding saturated aqueous

while stirring vigorously. Caution: Vigorous
evolution.

o Extraction: Extract with DCM (3x). Wash combined organics with water and brine.

« Purification: Purify the crude product via flash column chromatography (Silica gel,
Hexanes/EtOAc gradient). The product is the N-Boc-protected fluorinated amino alcohol.

Phase 3: Global Deprotection

Objective: Remove the Boc group to yield the final free amine.
Reagents:
e Acid: 4M HCI in Dioxane or Trifluoroacetic acid (TFA) in DCM.

Procedure:
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» Deprotection: Dissolve the fluorinated intermediate in DCM. Add TFA (20% v/v) at 0°C.
o Stir: Stir at RT for 2 hours.

e Isolation: Concentrate the mixture to remove excess TFA.

o Neutralization: Redissolve in minimal MeOH and neutralize with basic resin or agueous

(carefully) to pH 8-9 if the free base is required, or isolate as the HCI salt (CAS 2242580-13-
6) by precipitation with ether.

e Final Yield: Isolate (R)-4-Amino-3-fluoro-2-methyl-2-butanol.

Analytical Validation (QC)

To ensure the integrity of the synthesis, the following parameters must be verified.

Test Expected Result Purpose

Single peak, typically Confirms C-F bond formation

NMR -180 to -200 ppm (coupled to and absence of elimination

H) products.

Distinct splitting of the C3-H N ] ]
Verifies regiochemistry.

NMR (geminal to F)
) Confirms stereochemical
Chiral HPLC >98% ee ) ) ) o
inversion without racemization.
LC-MS Confirms molecular weight.
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Caption: Synthetic workflow for the stereoselective production of (R)-4-Amino-3-fluoro-2-
methyl-2-butanol via deoxyfluorination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis-of-fluorinated-amino-alcohol-building-blocks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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